Cas no 160669-24-9 (Olean-12-en-28-oic acid, 2,3-dihydroxy-23-oxo-, O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-β-D-glucopyranosyl-(1→6)-β-D-glucopyranosyl ester, (2α,3β,4α)-)

• Product Name: Olean-12-en-28-oic acid, 2,3-dihydroxy-23-oxo-, O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-β-D-glucopyranosyl-(1→6)-β-D-glucopyranosyl ester, (2α,3β,4α)-
• CAS No: 160669-24-9
• MF: C₄₈H₇₆O₁₉
• MW: 957.105657577515
• CID: 197975
• Update Time: 2024-03-01

Olean-12-en-28-oic acid, 2,3-dihydroxy-23-oxo-, O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-β-D-glucopyranosyl-(1→6)-β-D-glucopyranosyl ester, (2α,3β,4α)- Chemical and Physical Properties

Names and Identifiers

• ScheffoleosideB
• 4)-O-b-D-glucopyranosyl-(1&reg
• 6)-b-D-glucopyranosyl ester, (2a,3b,4a)- (9CI)
• Schoffoleoside B
• CID 101675596
• Olean-12-en-28-oic acid, 2,3-dihydroxy-23-oxo-, O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-β-D-glucopyranosyl-(1→6)-β-D-glucopyranosyl ester, (2α,3β,4α)-

• Inchi： 1S/C48H76O19/c1-21-29(52)31(54)34(57)40(63-21)66-37-25(18-49)64-39(36(59)33(37)56)62-19-26-30(53)32(55)35(58)41(65-26)67-42(61)48-14-12-43(2,3)16-23(48)22-8-9-28-44(4)17-24(51)38(60)45(5,20-50)27(44)10-11-47(28,7)46(22,6)13-15-48/h8,20-21,23-41,49,51-60H,9-19H2,1-7H3/t21-,23-,24+,25+,26+,27+,28+,29-,30+,31+,32-,33+,34+,35+,36+,37+,38-,39+,40-,41-,44-,45-,46+,47+,48-/m0/s1
• InChI Key： QDBYXCVLZAHMEZ-FTOKAHLBSA-N
• SMILES： O[C@H]1[C@@H](C[C@@]2(C)[C@H]([C@@]1(C=O)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O[C@H]5[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]6[C@@H]([C@H]([C@@H]([C@@H](CO)O6)O[C@H]6[C@@H]([C@@H]([C@H]([C@H](C)O6)O)O)O)O)O)O5)O)O)O)CCC(C)(C)C[C@H]4C3=CC[C@@H]12)O

Computed Properties

• Exact Mass: 956.498
• Monoisotopic Mass: 956.498
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 67
• Rotatable Bond Count: 10
• Complexity: 1870
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 25
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 312

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 1008.4±65.0 °C(Predicted)
• pka: 12.50±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins